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Compound Name: 2,5-Dihydroxyterephthalaldehyde

Cat. No.: B1588973

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dihydroxyterephthalaldehyde is a versatile organic compound that serves as a crucial
building block in the synthesis of a wide array of complex molecules and materials.[1][2][3] Its
unique structure, featuring a benzene ring substituted with two hydroxyl and two aldehyde
functional groups, imparts a high degree of reactivity, making it a valuable intermediate in
medicinal chemistry, materials science, and organic synthesis.[1] This technical guide provides
a comprehensive overview of the physical and chemical properties, detailed experimental
protocols for its synthesis and characterization, and a review of its applications, with a
particular focus on its role in the development of biologically active compounds.

Core Physical and Chemical Properties

2,5-Dihydroxyterephthalaldehyde is typically a yellow solid with a molecular weight of
approximately 166.13 g/mol .[1] A summary of its key physical and chemical properties is
presented in the table below.
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Property Value Reference
Molecular Formula CsHeOa4 [4115][6]
Molecular Weight 166.13 g/mol [4115][6]
Melting Point 262 °C ChemicalBook
Boiling Point 297.6+40.0 °C (Predicted) ChemicalBook
Density 1.515+0.06 g/cm3 (Predicted) ChemicalBook

Physical Form

Light yellow to yellow to

orange powder/crystal

[5]

Purity

>98.0% (GC)

[5]

Storage

Inert atmosphere, 2-8°C

Solubility

No quantitative data available
in the searched literature.
Based on its structure with two
hydroxyl groups and two polar
aldehyde groups on a benzene
ring, it is expected to have
some solubility in polar organic
solvents like DMSO, DMF, and
alcohols, and limited solubility
in water and nonpolar

solvents.

Spectroscopic Data

Characterization of 2,5-Dihydroxyterephthalaldehyde is typically achieved through standard

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (400 MHz, DMSO-ds, ppm): & 7.2 (2H, m), 10.3 (4H, s).[2]

e 3C NMR (101 MHz, DMSO-ds, ppm): & 190.7, 153.3, 128.1, 115.7.[2]
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Infrared (IR) Spectroscopy

A study on the synthesis of 2,5-Dihydroxyterephthalaldehyde reported the following
characteristic peaks from an FT-IR spectrum, confirming the presence of the key functional
groups:[3][7]

e -OH (hydroxyl group) stretch: 3276 cm~1[7]
e HC=0 (aldehyde group) stretch: 1661 cm~1[7]
o Ar (aromatic ring) stretch: 1480 cm~1[7]

A full experimental FT-IR spectrum and mass spectrum are not readily available in the public
domain.

Experimental Protocols
Synthesis of 2,5-Dihydroxyterephthalaldehyde from 1,4-
Dimethoxybenzene

A detailed protocol for the synthesis of 2,5-Dihydroxyterephthalaldehyde has been reported,
involving a multi-step process starting from 1,4-dimethoxybenzene.[2][3][7]

Step 1: Synthesis of 2,5-Dichloromethyl-1,4-dimethoxybenzene

Dissolve 1,4-dimethoxybenzene (10 g, 72.3 mmol) in 1,4-dioxane (50 mL).
e Add paraformaldehyde (3.0 g, 100 mmol).

e Heat the mixture to 90°C.

e Add concentrated hydrochloric acid (10 mL) dropwise.

o Continue heating at 90°C for 1 hour.

« Introduce additional hydrochloric acid (37 wt%, 30 mL) into the reaction.

e Cool the mixture to room temperature.
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o Collect the precipitate by filtration, wash with water, and dry under vacuum.

o Recrystallize the crude product from acetone to obtain 2,5-Dichloromethyl-1,4-
dimethoxybenzene.

Step 2: Synthesis of 2,5-Diformyl-1,4-dimethoxybenzene

Add the product from Step 1 (5 g, 21.3 mmol) and hexamethylenetetramine (6 g, 42.5 mmol)
to chloroform (50 mL).

e Heat the mixture at 90°C and stir for 24 hours.

o Cool to room temperature, filter the solid, wash with chloroform, and dry under vacuum.
o Dissolve the dried product in water and acidify with acetic acid (10 mL).

e Heat at 90°C with stirring for 24 hours, then cool to room temperature.

» Extract the product with dichloromethane.

» Dry the organic phase with anhydrous magnesium sulfate and evaporate the solvent under
reduced pressure.

» Purify the product by column chromatography (dichloromethane:petroleum ether = 2:1).
Step 3: Synthesis of 2,5-Dihydroxyterephthalaldehyde

» Dissolve the purified product from Step 2 (1.0 g) in dichloromethane (100 mL) under a
nitrogen atmosphere.

e Cool the solution to 0°C and add BBrs (4.0 mL) dropwise.
 Allow the reaction to warm to room temperature and stir overnight.
e At 0°C, add water dropwise to quench the reaction.

» Extract the product with dichloromethane.
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» Dry the organic phase with anhydrous magnesium sulfate and evaporate the solvent under
reduced pressure.

 Purify the final product by column chromatography (n-hexane:ethyl acetate = 4:1).

Synthesis of 2,5-Dihydroxyterephthalaldehyde

Step 1: Chloromethylation
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Workflow for the synthesis of 2,5-Dihydroxyterephthalaldehyde.
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Role in the Synthesis of Biologically Active
Molecules

While direct studies on the biological activities of 2,5-dihydroxyterephthalaldehyde are
limited in the available literature, its primary role in the life sciences is as a versatile precursor
for the synthesis of molecules with potential therapeutic applications.[1] The presence of two
aldehyde and two hydroxyl groups allows for a variety of chemical modifications to create
diverse molecular scaffolds.

Several studies have utilized 2,5-dihydroxyterephthalaldehyde in the synthesis of novel
compounds for biological evaluation. For instance, it serves as a key intermediate in the
production of complex heterocyclic systems and other elaborate structures that are then
screened for various biological activities.
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Application in Bioactive Molecule Synthesis
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Role of 2,5-Dihydroxyterephthalaldehyde in drug discovery.

The reactivity of the aldehyde groups allows for condensation reactions with amines,
hydrazines, and other nucleophiles to form Schiff bases and other derivatives, which are
classes of compounds known to possess a wide range of biological activities, including
antibacterial, antifungal, and anticancer properties. The hydroxyl groups can be modified to
alter the solubility and pharmacokinetic properties of the resulting molecules.

Conclusion
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2,5-Dihydroxyterephthalaldehyde is a valuable and versatile chemical intermediate with
significant potential in organic synthesis, particularly in the development of new materials and
therapeutic agents. Its well-defined physical and chemical properties, along with established
synthetic protocols, make it an accessible building block for researchers. While direct biological
activity data for the compound itself is scarce, its utility in the synthesis of diverse and complex
molecules underscores its importance in the field of drug discovery and development. Further
research into the biological effects of 2,5-dihydroxyterephthalaldehyde and its derivatives is
warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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